N~2~-{[1-(4-methoxy-2,3-dimethylbenzyl)-3-oxo-2-piperazinyl]acetyl}glycinamide

• IUPAC Name: N-(2-amino-2-oxoethyl)-2-[1-[(4-methoxy-2,3-dimethylphenyl)methyl]-3-oxopiperazin-2-yl]acetamide
• InChI: InChI=1S/C18H26N4O4/c1-11-12(2)15(26-3)5-4-13(11)10-22-7-6-20-18(25)14(22)8-17(24)21-9-16(19)23/h4-5,14H,6-10H2,1-3H3,(H2,19,23)(H,20,25)(H,21,24)
• InChI Key: ITJFYMADUWLKQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C)OC)CN2CCNC(=O)C2CC(=O)NCC(=O)N
• Molecular Formula: C18H26N4O4
• Molecular Weight: 362.4 g/mol

Description

N~2~-{[1-(4-methoxy-2,3-dimethylbenzyl)-3-oxo-2-piperazinyl]acetyl}glycinamide, also known as MDPV, is a synthetic cathinone that was first synthesized in the 1960s. It is a potent psychostimulant that has been classified as a Schedule I drug in the United States due to its high abuse potential and lack of accepted medical use. Despite its illegal status, MDPV has been widely used as a recreational drug and has been associated with numerous adverse effects.

Mechanism of Action

N~2~-{[1-(4-methoxy-2,3-dimethylbenzyl)-3-oxo-2-piperazinyl]acetyl}glycinamide acts as a potent inhibitor of the dopamine and norepinephrine transporters, which are responsible for the reuptake of these neurotransmitters from the synapse. By blocking the reuptake of dopamine and norepinephrine, N~2~-{[1-(4-methoxy-2,3-dimethylbenzyl)-3-oxo-2-piperazinyl]acetyl}glycinamide increases the levels of these neurotransmitters in the brain, leading to the psychostimulant effects associated with the drug.
Biochemical and Physiological Effects
N~2~-{[1-(4-methoxy-2,3-dimethylbenzyl)-3-oxo-2-piperazinyl]acetyl}glycinamide has been shown to produce a range of biochemical and physiological effects in animal models. These effects include increased heart rate, blood pressure, and body temperature, as well as changes in the levels of various neurotransmitters in the brain. Chronic use of N~2~-{[1-(4-methoxy-2,3-dimethylbenzyl)-3-oxo-2-piperazinyl]acetyl}glycinamide has been associated with a range of adverse effects, including psychosis, cardiovascular disease, and kidney damage.

Advantages and Limitations for Lab Experiments

N~2~-{[1-(4-methoxy-2,3-dimethylbenzyl)-3-oxo-2-piperazinyl]acetyl}glycinamide has been used extensively in animal models to study the neurobiological mechanisms of drug abuse and addiction. Its potent psychostimulant effects make it a useful tool for investigating the role of dopamine and norepinephrine in these processes. However, the high abuse potential and lack of accepted medical use of N~2~-{[1-(4-methoxy-2,3-dimethylbenzyl)-3-oxo-2-piperazinyl]acetyl}glycinamide limit its usefulness in clinical research.

Future Directions

There are several areas of future research that could be pursued to further our understanding of N~2~-{[1-(4-methoxy-2,3-dimethylbenzyl)-3-oxo-2-piperazinyl]acetyl}glycinamide and its effects. These include investigating the long-term effects of chronic N~2~-{[1-(4-methoxy-2,3-dimethylbenzyl)-3-oxo-2-piperazinyl]acetyl}glycinamide use on the brain and body, developing new treatments for N~2~-{[1-(4-methoxy-2,3-dimethylbenzyl)-3-oxo-2-piperazinyl]acetyl}glycinamide addiction, and exploring the potential therapeutic uses of N~2~-{[1-(4-methoxy-2,3-dimethylbenzyl)-3-oxo-2-piperazinyl]acetyl}glycinamide in the treatment of certain psychiatric disorders. Additionally, further research is needed to better understand the mechanisms underlying the adverse effects associated with N~2~-{[1-(4-methoxy-2,3-dimethylbenzyl)-3-oxo-2-piperazinyl]acetyl}glycinamide use, and to develop strategies for minimizing these effects.

Synthesis Methods

N~2~-{[1-(4-methoxy-2,3-dimethylbenzyl)-3-oxo-2-piperazinyl]acetyl}glycinamide can be synthesized through a multi-step process that involves the reaction of piperazine with 4-methoxy-2,3-dimethylbenzaldehyde to form the intermediate 1-(4-methoxy-2,3-dimethylbenzyl)piperazine. This intermediate is then reacted with acetic anhydride to form the acetyl derivative, which is subsequently reacted with glycine to form the final product, N~2~-{[1-(4-methoxy-2,3-dimethylbenzyl)-3-oxo-2-piperazinyl]acetyl}glycinamide.

Scientific Research Applications

N~2~-{[1-(4-methoxy-2,3-dimethylbenzyl)-3-oxo-2-piperazinyl]acetyl}glycinamide has been studied extensively in the context of drug abuse and addiction. Animal studies have shown that N~2~-{[1-(4-methoxy-2,3-dimethylbenzyl)-3-oxo-2-piperazinyl]acetyl}glycinamide produces a range of behavioral effects, including hyperactivity, stereotypy, and reward-related behaviors. These effects are thought to be mediated by the drug's ability to increase dopamine and norepinephrine release in the brain.